Cas no 1627595-60-1 (Tert-Butyl 4-(aminomethyl)-3,3-difluoropyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(aminomethyl)-3,3-difluoropyrrolidine-1-carboxylate
• CAS No: 1627595-60-1
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• MDL: MFCD27987655
• CID: 4609708
• PubChem ID: 84727270
• Update Time: 2024-11-05

Tert-Butyl 4-(aminomethyl)-3,3-difluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(aminomethyl)-3,3-difluoropyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 4-(aminomethyl)-3,3-difluoro-, 1,1-dimethylethyl ester
• SB14756
• 1-Boc-4-(aminomethyl)-3,3-difluoropyrrolidine
• t-Butyl 4-(aminomethyl)-3,3-difluoropyrrolidine-1-carboxylate
• tert-butyl4-(aminomethyl)-3,3-difluoropyrrolidine-1-carboxylate
• (1-Boc-4,4-difluoro-3-pyrrolidinyl)methanamine
• 1627595-60-1
• LJBSWTXFLVTCDQ-UHFFFAOYSA-N
• 1-tert-butyloxycarbonyl-4-aminomethyl-3,3-difluoropyrrolidine
• AKOS024156516
• EN300-91052
• CQC59560
• DB-405504
• CS-0048256
• SY261086
• SCHEMBL16008355
• MFCD27987655
• P17202
• AS-53853
• Tert-Butyl 4-(aminomethyl)-3,3-difluoropyrrolidine-1-carboxylate

• MDL： MFCD27987655
• Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-5-7(4-13)10(11,12)6-14/h7H,4-6,13H2,1-3H3
• InChI Key： LJBSWTXFLVTCDQ-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CC1CN)F

Computed Properties

• Exact Mass: 236.13363415 g/mol
• Monoisotopic Mass: 236.13363415 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6
• Molecular Weight: 236.26

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 284.5±40.0 °C at 760 mmHg
• Flash Point: 125.8±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-Butyl 4-(aminomethyl)-3,3-difluoropyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)